Cas no 956935-27-6 (ethyl 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate)

• Product Name: ethyl 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate
• CAS No: 956935-27-6
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD08701202
• CID: 5563675
• Update Time: 2025-09-20

ethyl 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate
• 1H-Pyrazole-4-butanoic acid, 1-ethyl-3,5-dimethyl-α,γ-dioxo-, ethyl ester

• MDL： MFCD08701202
• Inchi： 1S/C13H18N2O4/c1-5-15-9(4)12(8(3)14-15)10(16)7-11(17)13(18)19-6-2/h5-7H2,1-4H3
• InChI Key： TZFQHXZYCKVKLH-UHFFFAOYSA-N
• SMILES： C(C1C(=NN(CC)C=1C)C)(=O)CC(=O)C(=O)OCC

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 405.7±45.0 °C(Predicted)
• pka: 6.21±0.50(Predicted)